Cas no 57090-90-1 ((E)-1H-Imidazole-4-carbaldehyde oxime)

• Product Name: (E)-1H-Imidazole-4-carbaldehyde oxime
• CAS No: 57090-90-1
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 1017218
• PubChem ID: 135591025
• Update Time: 2025-04-20

(E)-1H-Imidazole-4-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• (E)-1H-Imidazole-4-carbaldehyde oxime
• 1(H)-imidazole-4(5)-carbaldehyde oxime
• 1H-Imidazole-4-carboxaldehyde,oxime(9CI)
• 57090-90-1
• AKOS016034953
• SCHEMBL4541953
• AKOS006350518

• Inchi： 1S/C4H5N3O/c8-7-2-4-1-5-3-6-4/h1-3,8H,(H,5,6)/b7-2+
• InChI Key： VZEMVZZNSNMEPJ-FARCUNLSSA-N
• SMILES： O/N=C/C1=CN=CN1

Computed Properties

• Exact Mass: 111.04300
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.27000
• LogP: 0.21780